Cas no 167024-67-1 (2-amino-2-4-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-amino-2-4-(trifluoromethyl)phenylacetonitrile
• CAS No: 167024-67-1
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 4610820
• PubChem ID: 16784690
• Update Time: 2025-10-30

2-amino-2-4-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-aMino-2-(4-(trifluoroMethyl)phenyl)acetonitrile
• Benzeneacetonitrile, α-amino-4-(trifluoromethyl)-
• 2-amino-2-4-(trifluoromethyl)phenylacetonitrile
• AKOS016051342
• VEDVLRLPUKSQFK-UHFFFAOYSA-N
• I+/--Amino-4-(trifluoromethyl)benzeneacetonitrile
• 167024-67-1
• DTXSID601246655
• EN300-1708503
• 2-amino-2-[4-(trifluoromethyl)phenyl]acetonitrile
• AKOS000139959
• CS-0309247
• C91392
• SCHEMBL15775923

• Inchi： 1S/C9H7F3N2/c10-9(11,12)7-3-1-6(2-4-7)8(14)5-13/h1-4,8H,14H2
• InChI Key： XNINJDSNBGQKDL-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-amino-2-4-(trifluoromethyl)phenylacetonitrile

Professional Introduction to 2-amino-2-4-(trifluoromethyl)phenylacetonitrile (CAS No. 167024-67-1)

2-amino-2-4-(trifluoromethyl)phenylacetonitrile, identified by the CAS number 167024-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitrile group and a trifluoromethyl-substituted phenyl ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both an amino group and a nitrile group in the molecular structure of 2-amino-2-4-(trifluoromethyl)phenylacetonitrile provides multiple reactive sites for chemical modifications. These functional groups are particularly useful in medicinal chemistry for the development of novel drug candidates. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, making it a common moiety in modern pharmaceutical agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-amino-2-4-(trifluoromethyl)phenylacetonitrile, facilitating its integration into diverse synthetic pathways. Researchers have leveraged modern catalytic techniques, such as transition metal-catalyzed cross-coupling reactions, to streamline the introduction of complex substituents while maintaining high yields and purity.

In the realm of drug discovery, 2-amino-2-4-(trifluoromethyl)phenylacetonitrile has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group's electron-withdrawing nature enhances the binding interactions between the inhibitor and its target protein, improving therapeutic efficacy.

The compound's structural features also make it a promising candidate for designing molecules with enhanced pharmacokinetic properties. The combination of electron-rich and electron-withdrawing groups allows for fine-tuning of solubility, permeability, and metabolic resistance. This balance is crucial for achieving optimal drug delivery and minimizing side effects.

Furthermore, computational modeling and molecular dynamics simulations have been employed to investigate the interactions between 2-amino-2-4-(trifluoromethyl)phenylacetonitrile derivatives and biological targets. These studies have provided insights into the compound's binding affinity and orientation within active sites, guiding the design of next-generation analogs with improved pharmacological profiles.

The role of trifluoromethyl-containing compounds in medicinal chemistry continues to expand with emerging research findings. Recent publications highlight their application in antiviral and antibacterial agents, where they contribute to enhanced resistance against enzymatic degradation. This underscores the versatility of 2-amino-2-4-(trifluoromethyl)phenylacetonitrile as a building block for innovative therapeutic strategies.

Sustainability considerations have also driven innovation in the synthesis of 167024-67-1. Green chemistry principles are being integrated to develop eco-friendly processes that minimize waste generation and energy consumption. Techniques such as solvent-free reactions and microwave-assisted synthesis have shown promise in improving efficiency while reducing environmental impact.

The future prospects for 2-amino-2-4-(trifluoromethyl)phenylacetonitrile are bright, with ongoing research exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and immunotherapy. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical applications.

In conclusion, 167024-67-1 represents a significant asset in pharmaceutical research due to its unique structural attributes and functional versatility. Its continued investigation promises to yield novel compounds with improved therapeutic potential, reinforcing its importance as a cornerstone intermediate in modern drug development.